Cas no 38997-76-1 (1,4-Naphthalenedione, 2-hydroxy-3-[(methylimino)phenylmethyl]-)
38997-76-1 structure
Product Name:1,4-Naphthalenedione, 2-hydroxy-3-[(methylimino)phenylmethyl]-
CAS No:38997-76-1
MF:C18H13NO3
MW:291.300724744797
CID:1498088
Update Time:2024-08-24
1,4-Naphthalenedione, 2-hydroxy-3-[(methylimino)phenylmethyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Naphthalenedione, 2-hydroxy-3-[(methylimino)phenylmethyl]-
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- Inchi: 1S/C18H13NO3/c1-19-15(11-7-3-2-4-8-11)14-16(20)12-9-5-6-10-13(12)17(21)18(14)22/h2-10,22H,1H3
- InChI Key: DFWJXUMWIDFHDY-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C(=O)C(C(=NC)C2=CC=CC=C2)=C1O
Computed Properties
- Exact Mass: 291.08959
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Boiling Point: 421.6±45.0 °C(Predicted)
- PSA: 66.73
- pka: -1.76±0.10(Predicted)
1,4-Naphthalenedione, 2-hydroxy-3-[(methylimino)phenylmethyl]- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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